n-(4-Fluoro-3-methyl-benzyl)-o-methyl-hydroxylamine
Cat. No. B8537705
M. Wt: 169.20 g/mol
InChI Key: WIVNOFPTDUVVBU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06777440B2
Procedure details
Reduction of 4-fluoro-3-methyl-benzaldehyde O-methyloxime with sodium cyanoborohydride as described in the preparation of compound 3-B gave the title hydroxylamine as a clear oil after chromatography on silica gel (elution hexane-ethyl acetate 8:2) (94% yield). 1HNMR 400 MHz (CDCl3) δ (ppm): 2.27 (3H, broad s, CH3), 3.50 (3H, s, OCH3), 3.97 (2H, broad s, NCH2), 5.67 (1H, broad, NH), 6.95 (1H, m, aromatic), 7.11-7.17 (2H, m, aromatics. The hydrochloride salt was obtained as a white solid: mp 162° C. Anal. calcd for C9H12FNO—HCl: C, 52.56; H, 6.37; N, 6.81. Found: C, 52.80; H, 6.33; N, 6.70.
Name
4-fluoro-3-methyl-benzaldehyde O-methyloxime
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
compound 3-B
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][N:3]=[CH:4][C:5]1[CH:10]=[CH:9][C:8]([F:11])=[C:7]([CH3:12])[CH:6]=1.C([BH3-])#N.[Na+]>>[F:11][C:8]1[CH:9]=[CH:10][C:5]([CH2:4][NH:3][O:2][CH3:1])=[CH:6][C:7]=1[CH3:12] |f:1.2|
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Inputs
Step One
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Name
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4-fluoro-3-methyl-benzaldehyde O-methyloxime
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CON=CC1=CC(=C(C=C1)F)C
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(#N)[BH3-].[Na+]
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[Compound]
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Name
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compound 3-B
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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FC1=C(C=C(CNOC)C=C1)C
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Name
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Type
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product
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Smiles
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 94% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
